Cas no 2070896-70-5 (Ethyl2-(2-Methoxyethyl)oxazole-4-carboxylate)

• Product Name: Ethyl2-(2-Methoxyethyl)oxazole-4-carboxylate
• CAS No: 2070896-70-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• MDL: MFCD30537179
• CID: 4635986
• Update Time: 2025-08-02

Ethyl2-(2-Methoxyethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 2-(2-methoxyethyl)-, ethyl ester
• Ethyl2-(2-Methoxyethyl)oxazole-4-carboxylate

• MDL： MFCD30537179
• Inchi： 1S/C9H13NO4/c1-3-13-9(11)7-6-14-8(10-7)4-5-12-2/h6H,3-5H2,1-2H3
• InChI Key： MAFHGJWIKDNWLH-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCC)=O)N=C1CCOC

Additional information on Ethyl2-(2-Methoxyethyl)oxazole-4-carboxylate

Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate (CAS No. 2070896-70-5): An Overview of a Versatile Compound in Modern Chemistry

Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate (CAS No. 2070896-70-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of the ethyl and 2-methoxyethyl substituents on the oxazole ring imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate is C₉H₁₃N₁O₄, and it has a molecular weight of approximately 199.21 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of an appropriate carboxylic acid with an amine, followed by cyclization to form the oxazole ring. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound, making it more accessible for research and industrial applications.

In the realm of medicinal chemistry, Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate has shown promise as a building block for the development of novel pharmaceuticals. Oxazoles are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors or other bioactive molecules. Additionally, the presence of the methoxyethyl group can enhance the solubility and bioavailability of the final product, making it an attractive choice for drug development.

Recent studies have also explored the use of Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate in the synthesis of polymers and other materials. The oxazole ring's stability and reactivity make it a suitable candidate for polymerization reactions, leading to the formation of materials with unique mechanical and optical properties. For instance, researchers have synthesized poly(oxazolines) using this compound as a monomer, which exhibit excellent thermal stability and biocompatibility, making them suitable for applications in tissue engineering and drug delivery systems.

The physical properties of Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents like ethanol and dichloromethane makes it easy to handle in various synthetic processes.

In terms of safety, while Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate is not classified as a hazardous material, standard precautions should be taken when handling it to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used during laboratory work involving this compound.

The environmental impact of Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of harmful solvents. Sustainable practices in chemical synthesis not only benefit the environment but also contribute to cost savings and improved process efficiency.

In conclusion, Ethyl 2-(2-Methoxyethyl)oxazole-4-carboxylate (CAS No. 2070896-70-5) is a versatile compound with a wide range of applications in modern chemistry. Its unique chemical structure and favorable properties make it an attractive choice for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.